Cas no 318-35-4 (Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate)

• Product Name: Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate
• CAS No: 318-35-4
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• MDL: MFCD00173345
• CID: 304489
• PubChem ID: 710779
• Update Time: 2025-07-22

Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate
• Ethyl 6-Fluoro-4-Hydroxy-3-Quinolinecarboxylate
• 3-Quinolinecarboxylicacid, 6-fluoro-4-hydroxy-, ethyl ester
• 6-FLUORO-4-HYDROXYQUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 6-fluoro-4-oxo-14-dihydroquinoline-3-carboxylate
• ethyl 6-fluoro-4-oxo-1H-quinoline-3-carboxylate
• 6-Fluor-4-hydroxy-chinolin-3-carbonsaeure-aethylester
• Ethyl 4-hydroxy-6-fluoro-quinoline-3-carboxylate
• ethyl 6-fluoro-4-oxo-1,4-dih
• ethyl 6-fluoro-4-oxohydroquinoline-3-carboxylate
• CCG-126721
• 6-Fluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• A821020
• ethyl 6-fluoro-4-hydroxy-3-quinoline-carboxylate
• SCHEMBL538115
• F0850-4895
• 6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
• 71083-00-6
• SR-01000453234
• EN300-235758
• Oprea1_584923
• 6-FLUORO-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl6-fluoro-4-oxo-1H-quinoline-3-carboxylate
• BB 0221938
• AKOS000655596
• AB04306
• FT-0728356
• ethyl 6-fluoro-4-hydroxy-quinolin-3-carboxylate
• MFCD00173345
• J-521195
• AC-2983
• Ethyl 6-fluoro-4-hydroxy-quinoline-3-carboxylate
• ethyl 6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• AKOS000280074
• SY003485
• 6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester
• Oprea1_606154
• DTXSID80351825
• CS-W010330
• BP-20259
• SB70234
• 5J-031
• 318-35-4
• SR-01000453234-1
• 3-quinolinecarboxylic acid, 6-fluoro-4-hydroxy-, ethyl ester
• ethyl 6-fluor-4-hydroxyquinoline-3-carboxylate
• J-650039
• ethyl 6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate
• FT-0631942
• BBL012991
• 3-Quinolinecarboxylic acid, 6-fluoro-1,4-dihydro-4-oxo-, ethyl ester
• ALBB-011549
• BBL003086
• DA-33696
• 3-(Ethoxycarbonyl)-6-fluoro-4-hydroxyquinoline, 3-(Ethoxycarbonyl)-6-fluoro-4-hydroxy-1-azanaphthalene
• STK052305
• STK450396

• MDL： MFCD00173345
• Inchi： 1S/C12H10FNO3/c1-2-17-12(16)9-6-14-10-4-3-7(13)5-8(10)11(9)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： LNPRCADPRULVTR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(=O)OCC)=CN2)=O

Computed Properties

• Exact Mass: 235.06400
• Monoisotopic Mass: 235.064471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.1

Experimental Properties

• Density: 1.318
• Melting Point: 320-323°C
• Boiling Point: 348℃ at 760 mmHg
• Flash Point: 164.2℃
• Refractive Index: 1.552
• PSA: 59.42000
• LogP: 2.25620

Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate

Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 318-35-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 318-35-4) is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by a fluorinated quinoline core, plays a crucial role in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders.

The significance of Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate lies in its ability to serve as a precursor for the development of novel therapeutic agents. The presence of both hydroxyl and carboxyl functional groups provides multiple sites for chemical modification, enabling the design of molecules with tailored pharmacokinetic and pharmacodynamic profiles. Recent advancements in synthetic methodologies have further enhanced the accessibility and efficiency of producing this compound, making it an indispensable tool for medicinal chemists.

In the realm of drug discovery, quinoline derivatives have long been recognized for their broad spectrum of biological activities. The fluorine atom in the molecule not only enhances metabolic stability but also influences binding affinity to biological targets. This has led to the exploration of Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate as a scaffold for developing new antibiotics, antivirals, and anti-inflammatory agents. For instance, studies have demonstrated its potential in inhibiting certain enzymes associated with bacterial resistance mechanisms, offering a promising avenue for combating multidrug-resistant pathogens.

Recent research has also highlighted the compound's role in addressing neurological disorders. Quinoline-based molecules have shown efficacy in modulating neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group in Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate allows for further derivatization into more complex structures that can interact with specific neural receptors. This has spurred investigations into its derivatives as potential cholinesterase inhibitors and neuroprotective agents.

The synthesis of Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate involves multi-step organic reactions, often starting from readily available quinoline precursors. Advances in catalytic processes have enabled more sustainable and scalable production methods, reducing the environmental impact of its synthesis. Additionally, computational chemistry techniques have been employed to optimize reaction pathways, minimizing byproduct formation and improving yield rates. These innovations underscore the compound's importance not only in terms of its biological relevance but also from an industrial perspective.

From a regulatory standpoint, the handling and use of Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate must adhere to stringent safety protocols to ensure worker protection and environmental compliance. While it is not classified as a hazardous material under current regulations, proper storage conditions and personal protective equipment are essential to mitigate any potential risks associated with prolonged exposure.

The future prospects of Ethyl 6-fluoro-4-hydroxyquinoline-3-carboxylate are vast, with ongoing research exploring its applications in drug development beyond traditional therapeutic areas. Its structural flexibility makes it a valuable candidate for designing molecules with novel mechanisms of action, potentially addressing unmet medical needs. As synthetic chemistry continues to evolve, the accessibility and utility of this intermediate are expected to expand further, reinforcing its position as a cornerstone in modern pharmaceutical innovation.